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Compound of Interest

Ethyl 4-oxo-4H-chromene-2-
Compound Name:
carboxylate

Cat. No.: B078086

Introduction

Ethyl 4-oxo0-4H-chromene-2-carboxylate is a versatile heterocyclic compound featuring a
chromone core. This scaffold is a privileged structure in medicinal chemistry and drug
discovery, serving as a key intermediate in the synthesis of various biologically active
molecules.[1] Derivatives of the chromone nucleus have demonstrated a wide range of
pharmacological activities, including anti-inflammatory and anticancer properties.[1] This
document provides a detailed protocol for a two-step synthesis of Ethyl 4-oxo0-4H-chromene-
2-carboxylate, starting from phenol. The synthesis involves the Fries rearrangement to
produce a key intermediate, 2'-hydroxyacetophenone, followed by a Claisen condensation with
diethyl oxalate to yield the final product.

Overall Synthetic Pathway

The synthesis proceeds in two primary stages:

o Fries Rearrangement: Phenol is first acetylated to form phenyl acetate. This ester then
undergoes a Lewis acid-catalyzed Fries rearrangement to yield o-hydroxyacetophenone.

e Claisen Condensation & Cyclization: The o-hydroxyacetophenone is then subjected to a
Claisen condensation with diethyl oxalate, followed by an acid-catalyzed intramolecular

cyclization to form the chromone ring.[2]
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1. Na, Diethyl Oxalate

Phenol M}’%’ Phenyl Acetate Mb o-Hydroxyacetophenone Mb Ethyl 4-oxo0-4H-chromene-2-carboxylate

Step 1: Formation of Acylium Ion

Phenyl Acetate + AICIs

oordination

Lewis Acid Complex

leavage

Acylium lon + Aluminum Phenoxide

Step 2: Electrophili¢ Aromatic Substitution

Attack on Aromatic Ring

:

Sigma Complex (Resonance Stabilized)

l

Rearomatization (ortho)

Step 3: PLdrolysis

Hydrolysis (H20)

o-Hydroxyacetophenone + Al(OH)s + HCI
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Step 1: Enolate Formation

G-Hydroxyacetophenone)

ase (e.g., NaOEt)

Step 2: Nucleophilic Attack

(Enolate Intermediate) (Diethyl Oxalate)

Nucleophilic attack

Tetrahedral Intermediate)

Elimination of EtO~

Step 3: Elimination & Cyclization

G,S-Diketone Intermediate)

Acid-catalyzed
ntramolecular Attack

(Cyclized Intermediate)

Dehydration (-Hz0)

Step 4: De¢hydration
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Experimental Workflow

Step 1: 2'-Hydroxy.

Start: Phenol

cetophenone Synthesis

Acetylation:
Phenol + Acetic Anhydride
Reflux 2h

l

Fries Rearrangement:
Phenyl Acetate + AICls
Heat to 160°C

'

Workup 1:
Acid Hydrolysis
Ether Extraction

'

Purification 1:
Distillation or Chromatography

Step 2: Chrgmone Synthesis

Base Prep:
Sodium in Ethanol

'

Condensation:
Add 2'-Hydroxyacetophenone
& Diethyl Oxalate
Reflux 2h

'

Workup 2:
Acidification with HCI
Filtration

'

Purification 2:
Recrystallization
(Ethanol or DCM/Hexane)

Final Product:
Ethyl 4-ox0-4H-chromene-2-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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